N,N-Dimethylindan-2-amine hydrochloride
Overview
Description
N,N-Dimethylindan-2-amine hydrochloride is a chemical compound with the molecular formula C11H16ClN . It has a molecular weight of 197.7 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 16 hydrogen atoms, one nitrogen atom, and one chloride atom .Scientific Research Applications
N,N-Dimethylindan-2-amine hydrochloride is used in a variety of scientific research applications due to its unique properties. It has been used as a selective inhibitor of certain enzymes, such as acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine in the brain. This compound has also been used as a substrate in enzymatic assays, as well as a tool to study the structure and function of enzymes. Additionally, this compound has been used to study the effects of certain drugs on the brain, as well as to study the effects of certain environmental pollutants on the brain.
Mechanism of Action
The mechanism of action of N,N-Dimethylindan-2-amine hydrochloride is not fully understood. However, it is believed that the compound binds to the active site of certain enzymes, such as acetylcholinesterase, and inhibits their activity. This inhibition of enzyme activity can then lead to changes in the levels of neurotransmitters in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound may have a variety of effects on the brain and nervous system, including an increase in the levels of certain neurotransmitters, such as acetylcholine. Additionally, this compound has been found to have an inhibitory effect on certain enzymes, such as acetylcholinesterase, which can lead to changes in the levels of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using N,N-Dimethylindan-2-amine hydrochloride in laboratory experiments include its low cost, ease of synthesis, and the fact that it can be used to selectively inhibit certain enzymes. Additionally, this compound can be used to study the effects of certain drugs on the brain, as well as to study the effects of certain environmental pollutants on the brain.
The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood. Additionally, there is limited information available regarding the biochemical and physiological effects of the compound.
Future Directions
For research could include further studies into the effects of N,N-Dimethylindan-2-amine hydrochloride on the brain and nervous system, as well as studies into the effects of the compound on certain enzymes, such as acetylcholinesterase. Additionally, further research could focus on the development of new synthesis methods for this compound, as well as the potential applications of the compound in drug discovery and development.
properties
IUPAC Name |
N,N-dimethyl-2,3-dihydro-1H-inden-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-12(2)11-7-9-5-3-4-6-10(9)8-11;/h3-6,11H,7-8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWKNQOBDWPYICD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CC2=CC=CC=C2C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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